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Compound of Interest

Compound Name: Desbutal

Cat. No.: B15387535 Get Quote

This technical guide provides a detailed overview of the chemical identifiers, specifically the

International Chemical Identifier (InChI) keys, for the constituent components of Desbutal. This

information is intended for researchers, scientists, and drug development professionals

engaged in activities requiring precise molecular identification.

Introduction to Desbutal
Desbutal was a combination pharmaceutical product that contained two active ingredients with

opposing effects on the central nervous system.[1][2][3][4] It combined a stimulant,

methamphetamine hydrochloride, with a depressant, pentobarbital sodium.[1][2][3][4] This

combination was marketed for various conditions, including as an antidepressant and for the

treatment of obesity.[1][2][4] Due to a high potential for abuse, Desbutal is no longer

manufactured.[1][2][3]

Components and Chemical Identifiers
The precise identification of chemical substances is critical in research and development. The

InChI key is a fixed-length string of characters that provides a unique identifier for a chemical

substance, derived from its structural representation.

The table below summarizes the InChI keys for Desbutal as a combined formulation and for its

individual active components.
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Component Name Chemical Formula InChI Key

Desbutal C21H34ClN3O3
OVVVDQPFLUEXOY-

UHFFFAOYSA-N

Methamphetamine

Hydrochloride
C10H16ClN

MYWUZJCMWCOHBA-

UHFFFAOYSA-N

Pentobarbital Sodium C11H17N2NaO3
QGMRQYFBGABWDR-

UHFFFAOYSA-M[1][2][3][5]

Methodologies for InChI Key Generation
The InChI keys presented in this guide are generated using standardized algorithms developed

by the International Union of Pure and Applied Chemistry (IUPAC). The process involves three

main steps:

Normalization: The chemical structure is normalized to remove any ambiguous

representations. This includes tautomer and stereoisomer normalization.

Serialization: The normalized structure is then serialized into a linear sequence of

characters, representing the layers of the InChI. These layers include the main layer

(chemical formula, connections, and hydrogen atoms), a charge layer, a stereochemical

layer, an isotopic layer, and a fixed-hydrogen layer.

Hashing: The resulting InChI string is then subjected to a hashing algorithm (SHA-1) to

produce the fixed-length InChI key. This key is a compact and reliable identifier for database

and internet-based searching.

Logical Relationship of Desbutal Components
The following diagram illustrates the composition of Desbutal from its constituent active

pharmaceutical ingredients.
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Composition of the combination drug Desbutal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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